Cas no 1027343-58-3 (Ethyl 4-amino-6,6-dimethylbicyclo[3.1.1]heptane-3-carboxylate;hydrochloride)

• Product Name: Ethyl 4-amino-6,6-dimethylbicyclo[3.1.1]heptane-3-carboxylate;hydrochloride
• CAS No: 1027343-58-3
• MF: C₁₂H₂₂ClNO₂
• MW: 247.76158285141
• MDL: MFCD09881416
• CID: 1134416
• PubChem ID: 43865928
• Update Time: 2025-10-18

Ethyl 4-amino-6,6-dimethylbicyclo[3.1.1]heptane-3-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 4-amino-6,6-dimethylbicyclo[3.1.1]heptane-3-carboxylate
• ethyl 4-amino-6,6-dimethylbicyclo[3.1.1]heptane-3-carboxylate,hydrochloride
• hydrochloride
• Ethyl (1R,2R,3S,5R)-2-amino-6,6-dimethylbicyclo[3.1.1]heptan-3-carboxylate hydrochloride
• SCHEMBL1970136
• MFCD09881416
• 1027343-58-3
• ethyl (1R,2R,3S,5R)-2-amino-6,6-dimethylbicyclo[3.1.1]heptane-3-carboxylate;hydrochloride
• Ethyl 4-amino-6,6-dimethylbicyclo[3.1.1]heptane-3-carboxylate;hydrochloride

• MDL： MFCD09881416
• Inchi： 1S/C12H21NO2.ClH/c1-4-15-11(14)8-5-7-6-9(10(8)13)12(7,2)3;/h7-10H,4-6,13H2,1-3H3;1H/t7-,8-,9-,10-;/m0./s1
• InChI Key： HOPRBAXUPWEUQB-AQZMEQOXSA-N
• SMILES： Cl.O(CC)C([C@H]1C[C@H]2C[C@@H]([C@H]1N)C2(C)C)=O

Computed Properties

• Exact Mass: 247.133907g/mol
• Monoisotopic Mass: 247.133907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 247.76g/mol
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 4-amino-6,6-dimethylbicyclo[3.1.1]heptane-3-carboxylate;hydrochloride

Research Brief on Ethyl 4-amino-6,6-dimethylbicyclo[3.1.1]heptane-3-carboxylate;hydrochloride (CAS: 1027343-58-3)

Ethyl 4-amino-6,6-dimethylbicyclo[3.1.1]heptane-3-carboxylate;hydrochloride (CAS: 1027343-58-3) is a bicyclic compound that has recently gained attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest studies and findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

The compound belongs to the class of bicyclo[3.1.1]heptane derivatives, which are known for their unique structural features and biological activities. Recent studies have explored its role as a building block in the synthesis of novel pharmaceutical agents, particularly in the development of central nervous system (CNS) therapeutics. The hydrochloride salt form enhances its solubility and stability, making it more suitable for pharmacological studies.

One of the key areas of research has been the synthesis and optimization of Ethyl 4-amino-6,6-dimethylbicyclo[3.1.1]heptane-3-carboxylate;hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's potential as a precursor for the development of sigma-1 receptor ligands, which are of interest for treating neurodegenerative diseases.

Pharmacological evaluations have revealed that this compound exhibits moderate affinity for sigma-1 receptors, suggesting its potential utility in modulating CNS functions. In vitro studies demonstrated its ability to cross the blood-brain barrier, a critical factor for CNS-targeted therapies. Additionally, preliminary in vivo studies in rodent models indicated neuroprotective effects, although further research is needed to confirm these findings and elucidate the underlying mechanisms.

Another significant aspect of the research has been the exploration of Ethyl 4-amino-6,6-dimethylbicyclo[3.1.1]heptane-3-carboxylate;hydrochloride as a scaffold for drug design. Computational modeling and structure-activity relationship (SAR) studies have identified key modifications that can enhance its binding affinity and selectivity for specific biological targets. These insights are paving the way for the development of next-generation therapeutics with improved efficacy and safety profiles.

Despite these promising findings, challenges remain in translating this compound into clinical applications. Issues such as metabolic stability, toxicity, and formulation optimization need to be addressed through further preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance this compound through the drug development pipeline.

In conclusion, Ethyl 4-amino-6,6-dimethylbicyclo[3.1.1]heptane-3-carboxylate;hydrochloride (CAS: 1027343-58-3) represents a promising candidate for drug discovery, particularly in the realm of CNS disorders. Continued research into its synthesis, pharmacological properties, and therapeutic potential will be crucial for unlocking its full clinical value. This brief underscores the importance of interdisciplinary collaboration and innovative approaches in advancing this compound from the bench to the bedside.